1-(2-amino-2-oxoethyl)-N-methyl-N-[3-(1-methyl-1H-pyrazol-4-yl)propyl]-4-piperidinecarboxamide

• IUPAC Name: 1-(2-amino-2-oxoethyl)-N-methyl-N-[3-(1-methylpyrazol-4-yl)propyl]piperidine-4-carboxamide
• InChI: InChI=1S/C16H27N5O2/c1-19(7-3-4-13-10-18-20(2)11-13)16(23)14-5-8-21(9-6-14)12-15(17)22/h10-11,14H,3-9,12H2,1-2H3,(H2,17,22)
• InChI Key: FEAYHYZBFBWXCX-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)CCCN(C)C(=O)C2CCN(CC2)CC(=O)N
• Molecular Formula: C16H27N5O2
• Molecular Weight: 321.42 g/mol

Description

The compound “1-(2-amino-2-oxoethyl)-N-methyl-N-[3-(1-methyl-1H-pyrazol-4-yl)propyl]-4-piperidinecarboxamide” is a chemical compound with the molecular formula C17H23N5O2. The average mass of this compound is 329.397 Da and its monoisotopic mass is 329.185181 Da.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound can be determined using various analytical techniques. The compound has an average mass of 329.397 Da and a monoisotopic mass of 329.185181 Da.

Scientific Research Applications

Synthesis and Derivative Formation

The compound is involved in the synthesis of various polyamides, as demonstrated in the work of Hattori and Kinoshita (1979). They synthesized polyamides containing theophylline and thymine via addition reactions and subsequent hydrolysis, highlighting its utility in creating novel polymers with potential applications in materials science M. Hattori & M. Kinoshita, 1979.

Anticancer and Anti-5-lipoxygenase Agents

A series of pyrazolo[3,4-d]pyrimidin-4(5H)-ones derivatives, synthesized through condensation reactions involving carboxamide, showed significant cytotoxic activities against HCT-116 and MCF-7 cancer cell lines. These compounds also exhibited 5-lipoxygenase inhibition, suggesting their potential as anticancer and anti-inflammatory agents A. Rahmouni et al., 2016.

Aurora Kinase Inhibition

The compound serves as a precursor in the synthesis of Aurora kinase inhibitors, indicating its potential in cancer treatment. Aurora kinases are crucial for cell proliferation, and their inhibition could lead to the development of novel anticancer therapies ロバート ヘンリー，ジェームズ, 2006.

CB1 Cannabinoid Receptor Antagonism

Research by Lan et al. (1999) highlights the synthesis of pyrazole derivatives, including the compound , as potent, specific antagonists for the brain cannabinoid receptor (CB1). These findings offer insights into developing treatments for disorders related to CB1 receptor dysfunction R. Lan et al., 1999.

Glycine Transporter 1 Inhibition

The compound was identified as a potent and orally available glycine transporter 1 (GlyT1) inhibitor, suggesting its utility in neurological research and potential treatment for disorders associated with glycine transport dysfunction Shuji Yamamoto et al., 2016.